N-(3-isopropoxyphenyl)-2-(3-methylphenoxy)acetamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-N-(3-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO3/c1-13(2)22-17-9-5-7-15(11-17)19-18(20)12-21-16-8-4-6-14(3)10-16/h4-11,13H,12H2,1-3H3,(H,19,20)
• InChI Key: MZCSAQYAVCHEAI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=CC=C2)OC(C)C

Description

N-(3-isopropoxyphenyl)-2-(3-methylphenoxy)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly known as 'IMPA' and is a member of the phenoxyacetamide family of compounds. IMPA is a potent inhibitor of the voltage-gated sodium channel, making it an essential tool for studying the role of these channels in various biological processes.

Mechanism of Action

IMPA acts as a potent inhibitor of the voltage-gated sodium channel, binding to the channel's pore-forming alpha subunit. This binding prevents the flow of sodium ions through the channel, thereby reducing the excitability of neurons and other cells that rely on sodium channels for their function.
Biochemical and Physiological Effects:
IMPA has been shown to have a range of biochemical and physiological effects. It has been found to reduce the excitability of neurons in the central and peripheral nervous systems, leading to a reduction in pain and seizures. IMPA has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in immune cells.

Advantages and Limitations for Lab Experiments

The use of IMPA in laboratory experiments offers several advantages. It is a potent and selective inhibitor of voltage-gated sodium channels, making it an essential tool for studying the role of these channels in various biological processes. However, the use of IMPA is limited by its low solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for the use of IMPA in scientific research. One potential application is in the development of new drugs that target voltage-gated sodium channels. IMPA could also be used to investigate the role of these channels in various disease states, such as chronic pain and epilepsy. Finally, the development of new methods for synthesizing and purifying IMPA could lead to improved methods for working with this compound in laboratory settings.

Synthesis Methods

The synthesis of IMPA involves the reaction of 3-isopropoxyaniline with 3-methylphenol in the presence of acetic anhydride and a catalyst. The product is then purified using column chromatography to obtain pure IMPA.

Scientific Research Applications

IMPA has been widely used in scientific research as a tool to study the role of voltage-gated sodium channels in various biological processes. It has been used to investigate the mechanisms underlying pain, epilepsy, and neuronal excitability. IMPA is also used in the development of new drugs that target voltage-gated sodium channels.